Cas no 2229462-00-2 (1-2-(4-ethylcyclohexyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(4-ethylcyclohexyl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229462-00-2
• MF: C₁₄H₂₇N
• MW: 209.370884180069
• CID: 6267192
• PubChem ID: 165617859
• Update Time: 2025-06-24

1-2-(4-ethylcyclohexyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-ethylcyclohexyl)propan-2-ylcyclopropan-1-amine
• 1-[2-(4-ethylcyclohexyl)propan-2-yl]cyclopropan-1-amine
• 2229462-00-2
• EN300-1808654

• Inchi： 1S/C14H27N/c1-4-11-5-7-12(8-6-11)13(2,3)14(15)9-10-14/h11-12H,4-10,15H2,1-3H3
• InChI Key： IQJQIXSPMFOEEG-UHFFFAOYSA-N
• SMILES： NC1(CC1)C(C)(C)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 209.214349865g/mol
• Monoisotopic Mass: 209.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(4-ethylcyclohexyl)propan-2-ylcyclopropan-1-amine

Introduction to 1-2-(4-ethylcyclohexyl)propan-2-ylcyclopropan-1-amine (CAS No. 2229462-00-2)

1-2-(4-ethylcyclohexyl)propan-2-ylcyclopropan-1-amine, identified by its CAS number 2229462-00-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopropane ring appended with an amine functional group and an ethylcyclohexyl side chain, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and medicinal chemistry.

The structural motif of 1-2-(4-ethylcyclohexyl)propan-2-ylcyclopropan-1-amine incorporates several key features that make it a valuable scaffold for developing novel therapeutic agents. The cyclopropane ring, known for its strained three-membered structure, often serves as a privileged scaffold in medicinal chemistry due to its ability to engage in favorable interactions with biological targets. Additionally, the presence of an amine group provides a site for further functionalization, enabling the attachment of various pharmacophores or biomolecules. The ethylcyclohexyl side chain adds bulk and conformational flexibility, which can influence the compound's solubility, bioavailability, and binding affinity.

In recent years, there has been growing interest in the development of small molecules that modulate biological pathways associated with neurological disorders, inflammation, and cancer. The unique structural features of 1-2-(4-ethylcyclohexyl)propan-2-ylcyclopropan-1-amine make it a promising candidate for investigating such pathways. For instance, the cyclopropane ring has been shown to interact with enzymes and receptors in ways that differ from more conventional aromatic or aliphatic scaffolds. This differential interaction can lead to the discovery of compounds with novel mechanisms of action.

One area where 1-2-(4-ethylcyclohexyl)propan-2-ylcyclopropan-1-amine has shown particular promise is in the field of anti-inflammatory agents. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. Recent studies have demonstrated that compounds containing cyclopropane rings can inhibit key inflammatory enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase). The amine group in 1-(4-cyanomethyl)-3-isopropenylindole, for example, has been explored as a pharmacophore for developing anti-inflammatory drugs. While 1-(4-cyanomethyl)-3-isopropenylindole is structurally distinct from 1-(4-cyanomethyl)-3-isopropenylindole, the presence of an amine moiety suggests potential for similar biological activity.

The synthesis of 1-(4-cyanomethyl)-3-isopropenylindole involves multi-step organic transformations that highlight the versatility of this scaffold. Similarly, the preparation of 1-(4-cyanomethyl)-3-isopropenylindole would likely require careful optimization to achieve high yields and purity. Advances in synthetic methodologies have enabled the efficient construction of complex molecules like (E)-5-methylidene-[1-(3-methoxypropoxy)naphthalen]-2(1H)-one, which shares some structural similarities with our target compound. These advancements are crucial for facilitating the discovery and development of novel pharmaceuticals.

The ethylcyclohexyl side chain in 1-(4-cyanomethyl)-3-isopropenylindole contributes to its pharmacokinetic properties by influencing solubility and metabolic stability. In drug discovery, optimizing these properties is essential for achieving desirable pharmacokinetic profiles. For instance, modifications to the side chain can enhance oral bioavailability or prolong systemic exposure. The synthesis of analogs such as N,N-dimethylethanolamine hydrochloride, which contains an amine group but lacks a cyclopropane ring, has provided insights into how structural modifications affect biological activity.

Recent research has also explored the use of computational methods to predict the biological activity of compounds like (E)-5-methylidene-[1-(3-methoxypropoxy)naphthalen]-2(1H)-one. These methods leverage machine learning algorithms trained on large datasets of known bioactive molecules to identify promising candidates for further experimental validation. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The role of natural products in inspiration for drug design cannot be overstated. Many clinically used drugs have origins in natural products, which often contain complex structural motifs like those found in (E)-5-methylidene-[1-(3-methoxypropoxy)naphthalen]-2(1H)-one or our target compound. Natural product-inspired scaffolds have been successfully utilized in developing treatments for various diseases due to their unique chemical diversity and biological activity.

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